4-fluoro-6-methoxy-1H-indole-2-carboxylic acid
Overview
Description
4-Fluoro-6-methoxy-1H-indole-2-carboxylic acid (FMICA) is a compound belonging to the class of heterocyclic compounds, which are characterized by their cyclic structure and the presence of at least one atom of a different element in the ring. FMICA is an important chemical intermediate for the synthesis of a wide range of biologically active compounds and has been used in the pharmaceutical and agrochemical industries for many years. FMICA is also a valuable research tool for the study of enzyme-catalyzed reactions, as well as for the development of new drugs.
Scientific Research Applications
4-fluoro-6-methoxy-1H-indole-2-carboxylic acid has been used extensively in scientific research for a variety of applications. It has been used to study enzyme-catalyzed reactions, such as the enzymatic synthesis of indole-3-carboxylic acid and the enzymatic synthesis of indole-3-acetic acid. In addition, 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid has been used to study the mechanism of action of drugs, such as the antifungal agent fluconazole and the antidepressant drug fluoxetine. 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid has also been used to study the biochemical and physiological effects of drugs, such as the anticonvulsant drug lamotrigine and the antipsychotic drug olanzapine.
Mechanism of Action
The mechanism of action of 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid is not completely understood. However, it is believed to involve the activation of certain enzymes, such as the enzyme indole-3-carboxylate decarboxylase, which catalyzes the formation of indole-3-acetic acid, a plant hormone. In addition, 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid is thought to interact with certain receptors, such as the serotonin receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid have not been extensively studied. However, it is believed to have some beneficial effects, such as the inhibition of certain enzymes, such as the enzyme indole-3-carboxylate decarboxylase, which catalyzes the formation of indole-3-acetic acid, a plant hormone. In addition, 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid is thought to have some anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
The use of 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid in laboratory experiments offers several advantages. It is a relatively inexpensive and widely available compound and can be synthesized relatively easily. In addition, 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid is relatively stable and can be stored for long periods of time. However, it is important to note that 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid can be toxic in high concentrations and should be handled with care.
Future Directions
The potential future directions for research involving 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid include the development of new drugs and agrochemicals; the study of enzyme-catalyzed reactions; the investigation of the biochemical and physiological effects of 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid; and the development of new synthetic methods for the synthesis of 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid. In addition, further research is needed to better understand the mechanism of action of 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid and its potential therapeutic applications.
Synthesis Methods
The synthesis of 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid can be achieved through a variety of methods, including the Vilsmeier-Haack reaction, the Pinner reaction, and the Knoevenagel condensation. The Vilsmeier-Haack reaction involves the reaction of an amide with phosphorus oxychloride and an amine, followed by the addition of an alkyl halide to form an iminium ion, which then undergoes cyclization to form the desired product. The Pinner reaction is a two-step process involving the reaction of an aldehyde or ketone with an amine and an acid to form an iminium ion, which is then reacted with an alkyl halide to form the desired product. The Knoevenagel condensation is a three-step process involving the reaction of an aldehyde or ketone with an amine and an acid to form an iminium ion, which is then reacted with an aldehyde or ketone to form an enamine, which is then reacted with an alkyl halide to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid involves the introduction of a fluoro group and a methoxy group onto an indole ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "2-nitroaniline", "ethyl 2-bromoacetate", "sodium methoxide", "palladium on carbon", "hydrogen gas", "sodium hydroxide", "methyl iodide", "potassium carbonate", "4-fluoro-6-methoxyindole" ], "Reaction": [ "Nitration of 2-nitroaniline to form 4-nitro-2-nitroaniline", "Reduction of 4-nitro-2-nitroaniline to form 4-amino-2-nitroaniline", "Bromoesterification of 4-amino-2-nitroaniline with ethyl 2-bromoacetate to form 4-(2-bromoacetyl)amino-2-nitroaniline", "Reduction of 4-(2-bromoacetyl)amino-2-nitroaniline with sodium methoxide and palladium on carbon to form 4-(2-bromoethyl)amino-2-nitroaniline", "Reduction of 4-(2-bromoethyl)amino-2-nitroaniline with hydrogen gas to form 4-(2-ethylamino)aniline", "Methylation of 4-(2-ethylamino)aniline with methyl iodide to form 4-(2-methoxyethyl)aniline", "Condensation of 4-(2-methoxyethyl)aniline with 4-fluoro-6-methoxyindole in the presence of potassium carbonate to form 4-fluoro-6-methoxy-1-(4-(2-methoxyethyl)phenyl)-1H-indole", "Carboxylation of 4-fluoro-6-methoxy-1-(4-(2-methoxyethyl)phenyl)-1H-indole with sodium hydroxide and carbon dioxide to form 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid" ] } | |
CAS RN |
1487028-55-6 |
Product Name |
4-fluoro-6-methoxy-1H-indole-2-carboxylic acid |
Molecular Formula |
C10H8FNO3 |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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